Cas no 837430-14-5 (5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)

• Product Name: 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• CAS No: 837430-14-5
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• MDL: MFCD08448159
• CID: 68902
• PubChem ID: 17998717
• Update Time: 2024-10-26

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• 5,6,7,8-TETRAHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine HCl
• 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• 5,6,7,8-Tetrahydro-1,2,4-triazolo[4,3-a]pyrazine Hydrochloride
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-, monohydrochloride (9CI)
• 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine monohydrochloride
• PB14582
• 5,6,7,8-Tetrahydro-1,2,4-triazolo[4,3-a]pyrazineHydrochloride
• MFCD08448159
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine, HCl
• AS-36126
• NKEHUOIDQUKFDV-UHFFFAOYSA-N
• J-516476
• 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-, monohydrochloride
• SY006775
• AM20110203
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride, AldrichCPR
• FT-0656700
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazinehydrochloride
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;hydrochloride
• 837430-14-5
• SCHEMBL1578935
• CS-D1780
• 5,6,7,8-tetrahydro-(1,2,4)triazolo(4,3-a)-pyrazine hydrochloride
• AKOS015919864
• A864221
• DB-006924

• MDL： MFCD08448159
• Inchi： 1S/C5H8N4.ClH/c1-2-9-4-7-8-5(9)3-6-1;/h4,6H,1-3H2;1H
• InChI Key： NKEHUOIDQUKFDV-UHFFFAOYSA-N
• SMILES： Cl.N1=CN2CCNCC2=N1

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.539
• Boiling Point: 319.763 °C at 760 mmHg
• Flash Point: 319.763 °C at 760 mmHg
• PSA: 42.74000
• LogP: -0.28990

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：2-8 °C